Cas no 916420-48-9 (2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde)

2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde structure
916420-48-9 structure
Product Name:2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde
CAS No:916420-48-9
MF:C9H3ClF6O
MW:276.562942743301
MDL:MFCD09025366
CID:2952912
PubChem ID:46737534
Update Time:2025-04-21

2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-氯-4,6-双(三氟甲基)苯甲醛
    • 2-CHLORO-4,6-BIS(TRIFLUOROMETHYL)BENZALDEHYDE
    • 2,4-Bis(trifluoromethyl)-6-chlorobenzaldehyde
    • MFCD09025366
    • 916420-48-9
    • AKOS005258912
    • JS-4600
    • 2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde
    • MDL: MFCD09025366
    • Inchi: 1S/C9H3ClF6O/c10-7-2-4(8(11,12)13)1-6(5(7)3-17)9(14,15)16/h1-3H
    • InChI Key: FFSCXVIOXOGOIT-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1C=O

Computed Properties

  • Exact Mass: 275.9776614g/mol
  • Monoisotopic Mass: 275.9776614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1

2-Chloro-4,6-bis(trifluoromethyl)benzaldehyde Pricemore >>

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